10.1039/B505422B | Hybrid materials from organophosphorus coupling molecules

Hybrid materials from organophosphorus coupling molecules

Journal of Materials Chemistry Pub Date: 2005-07-27 DOI: 10.1039/B505422B

Abstract

Organophosphorus acids and their derivatives (salts, esters) are quite complementary of organosilicon coupling molecules for the preparation of hybrid organic–inorganic materials, by sol–gel processing or surface modification. Organosilicon compounds are best suited for the anchoring of organic groups to silicon-containing inorganic matrices or supports, such as silica, silicates, silicon carbide, etc., whereas organophosphorus coupling molecules appear well adapted to matrices or supports based on metals or transition metals: oxides, hydroxides, as well as carbonates and phosphates. The different reactivity of organophosphorus coupling molecules leads to different structures and stabilities of the final hybrid materials and may provide decisive advantages in the sol–gel synthesis of homogeneous hybrids, the preparation of surface monolayers or the selective surface modification of nanopatterned supports.

Hybrid materials from organophosphorus coupling molecules

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Journal Name：Journal of Materials Chemistry

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